Cas no 1160861-53-9 (tert-ButylBrettPhos)

• Product Name: tert-ButylBrettPhos
• CAS No: 1160861-53-9
• MF: C₃₁H₄₉O₂P
• MW: 484.693330526352
• MDL: MFCD13181930
• CID: 1037303
• PubChem ID: 44233348
• Update Time: 2025-04-20

tert-ButylBrettPhos Chemical and Physical Properties

Names and Identifiers

• Di-tert-butyl(2',4',6'-triisopropyl-3,6-dimethoxy-[1,1'-biphenyl]-2-yl)phosphine
• tBuBrettPhos
• 2-(Di-t-butylphosphino)-3,6-dimethoxy-2',4',6'-tri-i-propyl-1,1'-biphenyl
• ditert-butyl-[3,6-dimethoxy-2-[2,4,6-tri(propan-2-yl)phenyl]phenyl]phosphane
• t-BuBrettPhos
• T-BUTYLBRETTPHOS
• TERT-BUTYL BRETTPHOS
• t-BuBrett-Phos
• tertButylBrettPhos
• [3,6-Dimethoxy-2',4',6'-tris(1-methylethyl)[1,1'-biphenyl]-2-yl]bis(1,1-dimethylethyl)phosphine
• tBuBrettPhos / 2-(Di-t-butylphosphino)-3,6-dimethoxy- 2'-4'-6'-tri-i-propyl-1,1'-biphenyl
• Di(adamantan-1-yl)(butyl)phosphine
• 2-(Di-t-butylphosphino)-3,6-dimethoxy-2'-4'-6'-tri-i-propyl-1,1'-biphenyl t-butylBrettPhos
• DI-TERT-BUTYL({2',4',6'-TRIISOPROPYL-3,6-DIMETHOXY-[1,1'-BIPHENYL]-2-YL})PHOSPHANE
• C31H49O2P
• Di-tert-butyl[3,6-dimethoxy-2',4',6'-tri(propan-2-yl)[1,1'-biphenyl]-2-yl]phosphane
• di-tert-butyl (2',4',6'-triisopropyl-3,6-dimethoxybiphenyl-2-yl)phosphine
• D5663
• AS-19329
• DI-TERT-BUTYL(2',4',6'-TRIISOPROPYL-3,6-DIMETHOXYBIPHENYL-2-YL)PHOSPHINE
• CS-W011518
• 2-(DI-TERT-BUTYLPHOSPHINO)-2',4',6'-TRIISOPROPYL-3,6-DIMETHOXY-1,1'-BIPHENYL
• di-tert-butyl(2',4',6'-triisopropyl-3,6-dimethoxy-[1,1'-biphenyl]-2-yl)phosphane
• AKOS016009278
• F10246
• SY039182
• EN300-1073420
• 2-(Di-t-butylphosphino)-3,6-dimethoxy-2'-4'-6'-tri-i-propyl-1,1'-biphenyl, min. 98% t-butylBrettPhos
• tert-ButylBrettPhos
• Di-tert-butyl (2',4',6'-triisopropyl-3,6-dimethoxy-[1,1'-biphenyl]-2-yl)phosphine
• SCHEMBL352423
• [3,6-Dimethoxy-2',4',6'-tris(1-methylethyl)[1,1'-biphenyl]-2-yl]bis(1,1-dimethylethyl)phosphine; Di-tert-butyl(2',4',6'-triisopropyl-3,6-dimethoxybiphenyl-2-yl)phosphine
• Di-tert-butyl(2',4',6'-triisopropyl-3,6-dimethoxy-[1,1'-biphenyl]-2-yl)phosphine;Di-tert-butyl(2',4',6'-triisopropyl-3,6-dimethoxybiphenyl-2-yl)phosphine
• 2-(DI-TERT-BUTYLPHOSPHINO)-2',4',6'-TRIISOPROPYL-3,6-DIMETHOXYBIPHENYL
• MB12376
• Phosphine, [3,6-dimethoxy-2',4',6'-tris(1-methylethyl)[1,1'-biphenyl]-2-yl]bis(1,1-dimethylethyl)-
• Di(tert-butyl)(2',4',6'-triisopropyl-3,6-dimethoxybiphenyl-2-yl)phosphine
• 2-(Di-t-butylphosphino)-3,6-dimethoxy-2'-4'-6'-tri-i-propyl-1,1'-biphenyl
• A893631
• MFCD13181930
• REWLCYPYZCHYSS-UHFFFAOYSA-N
• di-tert-butyl[3,6-dimethoxy-2',4',6'-tris(propan-2-yl)-[1,1'-biphenyl]-2-yl]phosphane
• 2-(Di-tert-butylphosphino)-2',4',6'- triisopropyl-3,6-dimethoxy-1,1'-biphenyl
• di-tert-butyl (2', 4',6'-triisopropyl-3,6-dimethoxybiphenyl-2-yl)phosphine
• 2-(Di-tert-butylphosphino)-2',4',6'- triisopropyl-3,6-dimethoxy-1,1'-
• 2-(Di-t-butylphosphino)-3,6-dimethoxy-2'-4'-6'-tri-i-propyl-1,1'-biphenyl, min. 98%t-butylBrettPhos
• DTXSID70657989
• BCP08504
• tBuBrettPhos, 97%
• Di(tert-butyl)(2 inverted exclamation mark ,4 inverted exclamation mark ,6 inverted exclamation mark -triisopropyl-3,6-dimethoxybiphenyl-2-yl)phosphine
• 1160861-53-9

• MDL： MFCD13181930
• Inchi： 1S/C31H49O2P/c1-19(2)22-17-23(20(3)4)27(24(18-22)21(5)6)28-25(32-13)15-16-26(33-14)29(28)34(30(7,8)9)31(10,11)12/h15-21H,1-14H3
• InChI Key： REWLCYPYZCHYSS-UHFFFAOYSA-N
• SMILES： P(C1C(=CC=C(C=1C1C(=CC(C(C)C)=CC=1C(C)C)C(C)C)OC)OC)(C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 484.34700
• Monoisotopic Mass: 484.34701780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: No data available
• Melting Point: 169.0 to 173.0 deg-C
• Boiling Point: 534.9±50.0 °C at 760 mmHg
• Flash Point: 347.6±30.4 °C
• PSA: 32.05000
• LogP: 9.44520
• Vapor Pressure: No data available

tert-ButylBrettPhos Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better